Vitiligo

Description

Vitiligo is a chronic autoimmune disorder characterized by the loss of melanocytes, the pigment-producing cells in the skin, resulting in depigmented patches. These patches can appear on any part of the body, including skin, hair, and mucous membranes. The exact etiology is complex, involving genetic predisposition, environmental triggers, and immune system dysfunction. It is a non-contagious condition primarily affecting skin appearance, though it can impact psychological well-being.